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Compound of Interest

Compound Name: C13H16ClN5O4

Cat. No.: B15172937 Get Quote

Despite a comprehensive search of scientific literature, patent databases, and chemical

repositories, the compound with the molecular formula C13H16ClN5O4 does not correspond to

any publicly documented imaging agent. As a result, detailed application notes and protocols

for its use in research and drug development cannot be generated at this time.

Extensive inquiries aimed at identifying the chemical structure, synthesis, and application of

C13H16ClN5O4 as a potential imaging agent have yielded no specific results. This suggests

that the compound may be novel, part of an ongoing and unpublished research effort, or that

the provided molecular formula may contain a typographical error.

For researchers, scientists, and drug development professionals interested in novel imaging

agents, the typical workflow for establishing a new compound's utility involves a series of well-

defined experimental stages. A generalized workflow for the characterization of a potential new

positron emission tomography (PET) imaging agent is outlined below.

Generalized Experimental Workflow for a Novel PET
Imaging Agent
The development and validation of a new PET tracer involves a multi-step process, beginning

with initial design and synthesis, followed by rigorous preclinical evaluation and, ultimately,

clinical trials.
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Figure 1. A simplified workflow for the development of a novel PET imaging agent.
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Request for Further Information
To provide the detailed application notes and protocols as requested, further clarification on the

identity of C13H16ClN5O4 is necessary. Researchers with access to information on this

compound are encouraged to provide a common name, IUPAC name, CAS number, or any

relevant publication citations that would allow for a precise identification. Without this key

information, the generation of accurate and reliable scientific documentation is not possible.

To cite this document: BenchChem. [Unidentified Compound: C13H16ClN5O4 Shows No
Public Data as an Imaging Agent]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15172937#c13h16cln5o4-as-a-potential-imaging-
agent]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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